Cas no 17260-49-0 (4-chloro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide)

• Product Name: 4-chloro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide
• CAS No: 17260-49-0
• MF: C₁₇H₁₇ClN₂O₃S
• MW: 364.846482038498
• CID: 6431050
• PubChem ID: 6379683
• Update Time: 2025-10-28

4-chloro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide
• SR-01000009830
• CHEMBL3208478
• 4-chloro-N-[(1E)-(morpholin-4-yl)(phenyl)methylidene]benzene-1-sulfonamide
• (E)-4-chloro-N-(morpholino(phenyl)methylene)benzenesulfonamide
• (NE)-4-chloro-N-[morpholin-4-yl(phenyl)methylidene]benzenesulfonamide
• AKOS002239837
• F0898-0136
• SR-01000009830-1
• MLS000696970
• SMR000237774
• 17260-49-0

• Inchi： 1S/C17H17ClN2O3S/c18-15-6-8-16(9-7-15)24(21,22)19-17(14-4-2-1-3-5-14)20-10-12-23-13-11-20/h1-9H,10-13H2/b19-17+
• InChI Key： MPHBYYFCSOWKMZ-HTXNQAPBSA-N
• SMILES： ClC1C=CC(=CC=1)S(/N=C(\C1C=CC=CC=1)/N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 364.0648413g/mol
• Monoisotopic Mass: 364.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.4Ų

Additional information on 4-chloro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide

Professional Introduction to 4-chloro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide (CAS No. 17260-49-0)

4-chloro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 17260-49-0, exhibits a unique structural framework that combines a chlorobenzene core with a sulfonamide functional group, further modified by an imine linkage and morpholine substituents. Such structural features make it a promising candidate for various biological and chemical applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-chloro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide consists of several key functional groups that contribute to its reactivity and potential biological activity. The chlorobenzene ring provides a hydrophobic backbone, while the sulfonamide group introduces polarity and potential interactions with biological targets. The imine functionality, characterized by the double bond between the nitrogen and carbon atoms, enhances the compound's ability to participate in hydrogen bonding and other non-covalent interactions. Additionally, the morpholine ring adds another layer of complexity, influencing both the electronic properties and solubility of the molecule.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring sulfonamide moieties. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a sulfonamide group in 4-chloro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide suggests that it may exhibit similar therapeutic effects. Furthermore, the morpholine substituent is known to enhance oral bioavailability and metabolic stability, making it an attractive feature for drug development.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds with novel scaffolds are often more likely to elicit unique pharmacological responses compared to those with well-characterized structures. The unique combination of functional groups in 4-chloro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide positions it as a valuable tool for investigating new therapeutic pathways. Researchers have been particularly interested in its potential as an inhibitor of enzymes involved in cancer progression and inflammation.

The imine linkage in this compound is particularly noteworthy, as it can participate in various chemical reactions that are relevant to drug design. Imines are known to be versatile intermediates that can be transformed into other functional groups through hydrolysis or reduction reactions. This flexibility makes 4-chloro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide a versatile building block for synthesizing more complex molecules. Additionally, the imine group can engage in hydrogen bonding with nucleophilic residues in biological targets, potentially leading to high-affinity interactions.

The synthesis of 4-chloro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 4-chlorobenzaldehyde and morpholine derivatives. These intermediates are then coupled through condensation reactions to form the imine linkage. Subsequent functionalization with the sulfonamide group completes the molecular framework. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity.

In terms of biological activity, preliminary studies on 4-chloro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide have shown promising results in vitro. The compound has demonstrated inhibitory effects on several target enzymes associated with cancer cell proliferation and inflammation. These findings are supported by computational modeling studies that predict favorable binding interactions between the molecule and its intended targets. The sulfonamide group is expected to form hydrogen bonds with polar residues in the active site, while the morpholine ring provides additional spatial constraints that enhance binding affinity.

The pharmacokinetic properties of 4-chloro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide are also of significant interest. Preliminary data suggest that the compound exhibits reasonable solubility in both water and organic solvents, which is crucial for formulation development. Additionally, metabolic stability studies indicate that the molecule is resistant to degradation by major cytochrome P450 enzymes, suggesting a potential for long-lasting biological activity.

The potential therapeutic applications of 4-chloro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide extend beyond oncology and inflammation management. Researchers are exploring its utility in treating neurological disorders, where sulfonamide-containing compounds have shown promise due to their ability to cross the blood-brain barrier. Furthermore, its structural complexity makes it a valuable scaffold for developing next-generation antiviral agents.

The development of novel drug candidates requires rigorous testing to ensure safety and efficacy before clinical translation. Current research on 4-chloro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide is focused on optimizing its chemical properties for better pharmacokinetics and reducing potential side effects. Collaborative efforts between synthetic chemists and biologists are essential for advancing this compound from preclinical studies to clinical trials.

In conclusion, 4-chloro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide, identified by its CAS number 17260-49-0, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its combination of functional groups offers multiple avenues for further exploration in drug discovery programs targeting cancer, inflammation, neurological disorders, and other diseases.